Cas no 436811-04-0 (3-Ethoxycarbonylmethyl-4-oxo-10-oxa-3-aza-tricyclo5.2.1.0*1,5*dec-8-ene-6-carboxylic Acid)
436811-04-0 structure
Product name:3-Ethoxycarbonylmethyl-4-oxo-10-oxa-3-aza-tricyclo5.2.1.0*1,5*dec-8-ene-6-carboxylic Acid
3-Ethoxycarbonylmethyl-4-oxo-10-oxa-3-aza-tricyclo5.2.1.0*1,5*dec-8-ene-6-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-ethoxycarbonylmethyl-4-oxo-10-oxa-3-aza-tricyclo[5.2.1.0(1,5)]dec-8-ene-6-carboxylic acid
- 2-(2-ethoxy-2-oxoethyl)-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic acid
- 3-ETHOXYCARBONYLMETHYL-4-OXO-10-OXA-3-AZA-TRICYCLO[5.2.1.0*1,5*]DEC-8-ENE-6-CARBOXYLIC ACID
- 3-[(ethoxycarbonyl)methyl]-4-oxo-10-oxa-3-azatricyclo[5.2.1.0
- AKOS022041159
- HMS1387J10
- 3-ethoxycarbonylmethyl-4-oxo-10-oxa-3-aza-tricyclo[
- AKOS000300213
- 436811-04-0
- 3-Ethoxycarbonylmethyl-4-oxo-10-oxa-3-aza-tricyclo[5.2.1.0*1,5*]dec-8-ene-6-carboxylicacid
- BAS 05044561
- 2-(2-Ethoxy-2-oxoethyl)-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylicacid
- CCG-131249
- ChemDiv2_006542
- DB-204618
- SCHEMBL1868255
- CHEMBL1377354
- DTXSID40389962
- SMR000097533
- HMS2260E09
- 3-(2-ethoxy-2-oxoethyl)-4-oxo-10-oxa-3-azatricyclo[5.2.1.01,5]dec-8-ene-6-carboxylic acid
- SBB012217
- IDI1_005257
- MLS000120690
- Oprea1_111282
- 3-Ethoxycarbonylmethyl-4-oxo-10-oxa-3-aza-tricyclo5.2.1.0*1,5*dec-8-ene-6-carboxylic Acid
-
- MDL： MFCD06799422
- Inchi： InChI=1S/C13H15NO6/c1-2-19-8(15)5-14-6-13-4-3-7(20-13)9(12(17)18)10(13)11(14)16/h3-4,7,9-10H,2,5-6H2,1H3,(H,17,18)
- InChI Key： HLRQJAXOZIIORA-UHFFFAOYSA-N
- SMILES： CCOC(=O)CN1CC23C=CC(C(C2C1=O)C(=O)O)O3
Computed Properties
- Exact Mass: 281.09000
- Monoisotopic Mass: 281.08993720g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 515
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 93.1Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 538.7±50.0 °C at 760 mmHg
- Flash Point: 279.6±30.1 °C
- PSA: 93.14000
- LogP: -0.64600
- Vapor Pressure: 0.0±3.1 mmHg at 25°C
3-Ethoxycarbonylmethyl-4-oxo-10-oxa-3-aza-tricyclo5.2.1.0*1,5*dec-8-ene-6-carboxylic Acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Ethoxycarbonylmethyl-4-oxo-10-oxa-3-aza-tricyclo5.2.1.0*1,5*dec-8-ene-6-carboxylic Acid Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM378036-1g |
3-(2-ethoxy-2-oxoethyl)-4-oxo-10-oxa-3-azatricyclo[5.2.1.0¹,⁵]dec-8-ene-6-carboxylic acid |
436811-04-0 | 95%+ | 1g |
$*** | 2023-05-30 | |
| TRC | E010745-50mg |
3-Ethoxycarbonylmethyl-4-oxo-10-oxa-3-aza-tricyclo[5.2.1.0*1,5*]dec-8-ene-6-carboxylic Acid |
436811-04-0 | 50mg |
$ 120.00 | 2022-06-05 | ||
| TRC | E010745-100mg |
3-Ethoxycarbonylmethyl-4-oxo-10-oxa-3-aza-tricyclo[5.2.1.0*1,5*]dec-8-ene-6-carboxylic Acid |
436811-04-0 | 100mg |
$ 200.00 | 2022-06-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 008621-1g |
3-Ethoxycarbonylmethyl-4-oxo-10-oxa-3-aza-tricyclo[5.2.1.0*1,5*]dec-8-ene-6-carboxylic acid |
436811-04-0 | 1g |
6144CNY | 2021-05-07 | ||
| A2B Chem LLC | AD30611-1g |
2-(2-Ethoxy-2-oxoethyl)-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic acid |
436811-04-0 | 1g |
$495.00 | 2024-04-20 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 008621-1g |
3-Ethoxycarbonylmethyl-4-oxo-10-oxa-3-aza-tricyclo[5.2.1.0*1,5*]dec-8-ene-6-carboxylic acid |
436811-04-0 | 1g |
6144.0CNY | 2021-07-13 | ||
| A2B Chem LLC | AD30611-500mg |
2-(2-Ethoxy-2-oxoethyl)-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic acid |
436811-04-0 | 500mg |
$318.00 | 2024-04-20 |
3-Ethoxycarbonylmethyl-4-oxo-10-oxa-3-aza-tricyclo5.2.1.0*1,5*dec-8-ene-6-carboxylic Acid Related Literature
-
1. Characterization of DcsC, a PLP-independent racemase involved in the biosynthesis of d-cycloserine†David Dietrich,Marco J. van Belkum,John C. Vederas Org. Biomol. Chem., 2012,10, 2248-2254
-
Jyh-Herng Ruei,Patteti Venukumar,Arun B. Ingle,Kwok-Kong Tony Mong Chem. Commun., 2015,51, 5394-5397
-
Penghui Ni,Jing Tan,Rong Li,Huawen Huang,Feng Zhang,Guo-Jun Deng RSC Adv., 2020,10, 3931-3935
-
A. Soncini,P. W. Fowler,I. Černušak,E. Steiner Phys. Chem. Chem. Phys., 2001,3, 3920-3923
436811-04-0 (3-Ethoxycarbonylmethyl-4-oxo-10-oxa-3-aza-tricyclo5.2.1.0*1,5*dec-8-ene-6-carboxylic Acid) Related Products
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